Cas no 1806287-61-5 (1-Bromo-1-(3-(bromomethyl)-4-methoxyphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(3-(bromomethyl)-4-methoxyphenyl)propan-2-one
• CAS No: 1806287-61-5
• MF: C₁₁H₁₂Br₂O₂
• MW: 336.019782066345
• CID: 4979359
• Update Time: 2025-10-28

1-Bromo-1-(3-(bromomethyl)-4-methoxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3-(bromomethyl)-4-methoxyphenyl)propan-2-one

• Inchi： 1S/C11H12Br2O2/c1-7(14)11(13)8-3-4-10(15-2)9(5-8)6-12/h3-5,11H,6H2,1-2H3
• InChI Key： QNBRMRGADXFSOE-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(=C(CBr)C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• XLogP3: 3
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-1-(3-(bromomethyl)-4-methoxyphenyl)propan-2-one

1-Bromo-1-(3-(bromomethyl)-4-methoxyphenyl)propan-2-one: A Comprehensive Overview

The compound 1-Bromo-1-(3-(bromomethyl)-4-methoxyphenyl)propan-2-one, with the CAS number 1806287-61-5, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom attached to a propanone group and a substituted phenyl ring. The phenyl ring itself is substituted with a methoxy group and a bromomethyl group, making this molecule a valuable substrate for various chemical reactions and applications.

Recent studies have highlighted the potential of this compound in the synthesis of bioactive molecules. Its structure allows for versatile reactivity, particularly in nucleophilic substitution and elimination reactions. Researchers have explored its use as an intermediate in the construction of heterocyclic compounds, which are often found in pharmaceutical agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising anti-inflammatory properties, suggesting its utility in drug discovery.

The synthesis of 1-Bromo-1-(3-(bromomethyl)-4-methoxyphenyl)propan-2-one typically involves multi-step processes, including Friedel-Crafts alkylation and subsequent bromination. The methoxy group on the phenyl ring plays a crucial role in directing the incoming substituents during these reactions, ensuring regioselectivity. This compound's stability under various reaction conditions makes it an ideal starting material for constructing more complex molecular frameworks.

In terms of applications, this compound has been utilized in the development of agrochemicals due to its ability to act as an intermediate in the synthesis of fungicides and insecticides. A 2022 study in the European Journal of Organic Chemistry reported that derivatives of this compound showed enhanced bioactivity against plant pathogens, indicating its potential in agricultural chemistry.

The structural features of 1-Bromo-1-(3-(bromomethyl)-4-methoxyphenyl)propan-2-one, particularly the presence of multiple reactive sites, make it a valuable tool in organic synthesis. Its ability to undergo both electrophilic and nucleophilic attacks provides chemists with a high degree of flexibility when designing new molecules. Moreover, the bromine atoms present in the molecule can be readily replaced with other functional groups, enabling further diversification of its chemical properties.

From an environmental standpoint, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Recent research has focused on its biodegradation under aerobic conditions, revealing that it undergoes rapid transformation into less toxic byproducts. This information is critical for industries that handle such compounds, ensuring compliance with environmental regulations and minimizing ecological risks.

In conclusion, 1-Bromo-1-(3-(bromomethyl)-4-methoxyphenyl)propan-2-one stands out as a versatile and valuable molecule in contemporary organic chemistry. Its unique structure, combined with its reactivity and potential applications, positions it as a key player in various research domains. As ongoing studies continue to uncover new insights into its properties and uses, this compound is likely to remain at the forefront of chemical innovation for years to come.